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Compound of Interest

Compound Name: Ilicic Acid

Cat. No.: B15595830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ilicic acid (CAS: 4586-68-9), a naturally occurring eudesmane sesquiterpenoid, has emerged

as a compound of significant interest in pharmacological research. Primarily isolated from plant

species of the Asteraceae family, such as Inula viscosa and Laggera pterodonta, it has

demonstrated promising anti-inflammatory and anti-cancer activities.[1] This technical guide

provides a comprehensive overview of Ilicic acid, including its physicochemical properties,

biological activities, and detailed experimental protocols. The mechanisms of action, focusing

on the inhibition of the leukotriene biosynthesis pathway and the induction of apoptosis in

cancer cells, are detailed and visualized. This document is intended to serve as a core

resource for researchers exploring the therapeutic potential of Ilicic acid.

Physicochemical Properties
Ilicic acid is a sesquiterpenoid characterized by a C15 backbone. Its chemical and physical

properties are summarized in the table below, providing essential data for experimental design

and formulation.
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Property Value Reference

CAS Number 4586-68-9 [2]

Molecular Formula C₁₅H₂₄O₃

Molecular Weight 252.35 g/mol

IUPAC Name

2-[(2R,4aR,8R,8aR)-8-

hydroxy-4a,8-dimethyl-

1,2,3,4,5,6,7,8a-

octahydronaphthalen-2-

yl]prop-2-enoic acid

Type of Compound Sesquiterpenoid [2]

Physical Description Powder [2]

Purity (Typical) 95% - >98% [1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Biological Activities and Mechanism of Action
Ilicic acid exhibits a range of biological effects, with its anti-inflammatory and anti-cancer

properties being the most extensively studied.

Anti-inflammatory Activity
Ilicic acid has demonstrated significant anti-inflammatory effects, which are believed to be

mediated through its interference with the arachidonic acid cascade. Specifically, it has been

shown to inhibit leukotriene biosynthesis and interfere with phospholipase A2 (PLA2)-induced

mast cell degranulation.[1]

In a key in vivo study, Ilicic acid was evaluated using the 12-O-tetradecanoylphorbol-13-

acetate (TPA)-induced mouse ear edema model. It displayed potent activity with a dose that

inhibits by 50% (ID50).
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Assay Model ID50 Value Reference

TPA-induced Acute

Edema
Swiss Female Mice 0.650 µmol per ear [1]

The proposed mechanism involves the inhibition of enzymes in the leukotriene pathway,

reducing the production of these potent pro-inflammatory mediators.
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Dried Plant Material
(e.g., Inula viscosa)

Solvent Extraction
(e.g., Hexane, Chloroform, Methanol)

Crude Extract

Bioassay-Guided Fractionation
(Column Chromatography)

Active Fractions

Purification
(e.g., HPLC)

Pure Ilicic Acid
(>98%)

Structural Elucidation
(NMR, Mass Spectrometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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